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Compound of Interest

Compound Name:
Ethyl 3-oxo-3-(thiophen-2-

yl)propanoate

Cat. No.: B089249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended for informational purposes only and is not a substitute for a certified

Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). It is compiled from publicly

available data and is intended for use by qualified individuals trained in handling hazardous

chemicals. Always consult a certified SDS and follow all applicable safety regulations and

institutional protocols.

Chemical Identification and Physical Properties
Ethyl 3-oxo-3-(thiophen-2-yl)propanoate is a beta-keto ester derivative containing a

thiophene ring. It is a versatile intermediate in organic synthesis, particularly in the preparation

of pharmaceutical compounds and other bioactive molecules.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name ethyl 3-oxo-3-(thiophen-2-yl)propanoate

Synonyms
Ethyl 2-thiophenoylacetate, 3-Oxo-3-thiophen-2-

yl-propionic acid ethyl ester

CAS Number 13669-10-8[1]

Molecular Formula C₉H₁₀O₃S[2]

Molecular Weight 198.24 g/mol [2]

InChI Key VKSDKUXHVLZDHO-UHFFFAOYSA-N

Canonical SMILES CCOC(=O)CC(=O)C1=CC=CS1

Table 2: Physical and Chemical Properties

Property Value Source

Physical State Liquid or Solid Guidechem

Melting Point 24 °C Guidechem

Boiling Point 130 °C @ 0.3 mmHg ChemicalBook

Density 1.212 ± 0.06 g/cm³ ECHEMI

Refractive Index 1.5400 to 1.5440 Parchem, ECHEMI

pKa 9.79 ± 0.46 ECHEMI

PSA 71.6 Å² PubChem

Hazard Identification and GHS Classification
Based on aggregated data from multiple suppliers, Ethyl 3-oxo-3-(thiophen-2-yl)propanoate
is classified as a hazardous substance.[2] The GHS classification is summarized below.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[2]

GHS Pictogram:

alt text

Signal Word: Warning

Precautionary Statements:

A comprehensive list of precautionary statements includes:

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,

P362

Storage: P403+P233, P405

Disposal: P501

Toxicological Information
Specific quantitative toxicological data such as LD50 (oral, dermal) and LC50 (inhalation) for

Ethyl 3-oxo-3-(thiophen-2-yl)propanoate are not readily available in the public domain. The

hazard classification is based on notifications to the ECHA C&L Inventory.[2] The primary

toxicological concerns are irritation to the skin, eyes, and respiratory system upon direct

contact or inhalation.
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Experimental Protocols
Synthesis of Ethyl 3-oxo-3-(thiophen-2-yl)propanoate
The following is a general laboratory-scale synthesis procedure adapted from the literature.

Reaction Scheme:

2-acetylthiophene + Diethyl carbonate → Ethyl 3-oxo-3-(thiophen-2-yl)propanoate

Materials and Reagents:

2-acetylthiophene

Diethyl carbonate

Sodium hydride (60% dispersion in mineral oil)

Toluene (anhydrous)

Glacial acetic acid

Deionized water

Magnesium sulfate (anhydrous)

Ethyl acetate

Hexane

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), suspend sodium hydride in anhydrous

toluene in a flame-dried reaction flask.

Add diethyl carbonate to the suspension.

Heat the reaction mixture to 90 °C with stirring.
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Slowly add a solution of 2-acetylthiophene in anhydrous toluene to the reaction mixture over

a period of 3 hours.

Maintain the reaction at 90 °C for an additional 16 hours after the addition is complete.

Cool the reaction mixture to room temperature.

Carefully quench the reaction by the slow addition of glacial acetic acid.

Add deionized water and transfer the mixture to a separatory funnel.

Separate the organic layer. Extract the aqueous layer with ethyl acetate.

Combine all organic layers and wash with brine.

Dry the combined organic layer over anhydrous magnesium sulfate.

Filter and concentrate the solvent under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel using a mixture of

cyclohexane and ethyl acetate as the eluent.

Safe Handling and Personal Protective Equipment (PPE)
Given the hazardous nature of the compound, the following safe handling procedures and PPE

are recommended.

Caption: Workflow for the safe handling of Ethyl 3-oxo-3-(thiophen-2-yl)propanoate.

First-Aid and Emergency Procedures
Table 4: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes of carbon oxides and sulfur oxides under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.
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Keep away from heat, sparks, and open flames.

Store away from oxidizing agents.

Recommended storage temperature is 2-8°C.

Disposal:

Dispose of this chemical in accordance with federal, state, and local regulations.

Do not allow it to enter drains or waterways.

Contaminated packaging should be treated as the chemical itself.

Ecological Information
Specific data on the ecotoxicity of Ethyl 3-oxo-3-(thiophen-2-yl)propanoate is not readily

available. Due to its chemical structure and the presence of a thiophene ring, it should be

handled in a manner that prevents its release into the environment.

Regulatory Information
This compound is subject to GHS classification and labeling. Researchers should consult their

institutional safety office and local regulations for any additional reporting or handling

requirements.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship between exposure routes and the

resulting health hazards based on the GHS classification.
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Routes of Exposure Health Hazards (GHS Classification)

Inhalation of Vapors/Aerosols Respiratory Tract Irritation (STOT SE 3)

Direct Skin Contact Skin Irritation (Category 2)

Direct Eye Contact Serious Eye Irritation (Category 2A)

Click to download full resolution via product page

Caption: Relationship between exposure routes and GHS health hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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